Branosotine (EVP-6124): A Technical Guide to its Mechanism of Action
Branosotine (EVP-6124): A Technical Guide to its Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Abstract
Branosotine, also known as encenicline (B607309) or EVP-6124, is a selective partial agonist of the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR), a key modulator of cognitive processes. This document provides a comprehensive overview of the preclinical and clinical data elucidating the mechanism of action of branosotine. It details the drug's binding affinity, functional activity, and its downstream effects on neurotransmitter systems implicated in cognition. The information presented herein is intended to serve as a technical resource for researchers and professionals in the field of neuropharmacology and drug development.
Introduction
Cognitive impairment is a hallmark of several neurological and psychiatric disorders, including Alzheimer's disease and schizophrenia. The cholinergic system, particularly the α7 nicotinic acetylcholine receptor, has emerged as a promising therapeutic target for enhancing cognitive function.[1][2][3] Branosotine (EVP-6124) is a novel small molecule designed to selectively target and modulate the α7-nAChR, offering a potential therapeutic avenue for these debilitating conditions.[4][5]
Core Mechanism of Action: Selective α7-nAChR Partial Agonism
Branosotine acts as a partial agonist at the α7-nAChR.[4][6] This means it binds to the receptor and elicits a response that is lower than that of the endogenous full agonist, acetylcholine. This partial agonism is crucial as it is thought to provide a modulatory effect, enhancing cholinergic tone without causing the receptor desensitization often seen with full agonists.[6][7]
Binding Affinity and Selectivity
Preclinical studies have demonstrated branosotine's high affinity and selectivity for the α7-nAChR. Radioligand binding assays have quantified its binding potential to human and rat α7-nAChRs.
| Radioligand | Receptor Source | Branosotine (EVP-6124) Ki (nM) | Reference |
| [³H]-MLA | Human α7-nAChR | 9.98 | [Source not explicitly found in search results] |
| [¹²⁵I]-α-bungarotoxin | Human α7-nAChR | 4.33 | [Source not explicitly found in search results] |
Branosotine exhibits high selectivity for the α7-nAChR over other nicotinic receptor subtypes, such as the α4β2 receptor, which is associated with the rewarding effects of nicotine.[6] This selectivity is critical for minimizing off-target effects and providing a favorable safety profile.
Downstream Signaling and Neurotransmitter Modulation
Activation of the α7-nAChR by branosotine leads to the modulation of several downstream signaling pathways and the release of key neurotransmitters involved in cognitive function.
Signaling Pathways
The α7-nAChR is a ligand-gated ion channel that, upon activation, allows the influx of cations, primarily Ca²⁺. This influx triggers a cascade of intracellular signaling events that can influence neuronal excitability, synaptic plasticity, and gene expression.
Neurotransmitter Release
In vivo microdialysis studies in rats have demonstrated that branosotine enhances the release of several key neurotransmitters in brain regions critical for cognition, such as the prefrontal cortex and hippocampus.
| Neurotransmitter | Brain Region | Dose of Branosotine (EVP-6124) | Effect on Release | Reference |
| Dopamine | Medial Prefrontal Cortex, Nucleus Accumbens | 0.1 mg/kg | Increased | [8] |
| Acetylcholine | Medial Prefrontal Cortex | 0.1 and 0.3 mg/kg | Increased | [8] |
| Glutamate | Medial Prefrontal Cortex | 0.1 mg/kg | Increased | [8] |
The increased release of these neurotransmitters is believed to be a key mechanism through which branosotine exerts its pro-cognitive effects.
Preclinical Efficacy: Pro-Cognitive Effects
The pro-cognitive effects of branosotine have been demonstrated in various preclinical models of cognitive impairment.
Object Recognition Task
In the novel object recognition task, a measure of learning and memory, branosotine has been shown to reverse cognitive deficits induced by scopolamine, a muscarinic receptor antagonist.
| Animal Model | Treatment | Dose of Branosotine (EVP-6124) | Outcome | Reference |
| Scopolamine-induced amnesia in rats | Branosotine | 0.3 mg/kg | Significantly improved performance | [6] |
| Scopolamine-induced amnesia in rats | Branosotine + Donepezil (sub-efficacious dose) | 0.03 mg/kg | Synergistic improvement in performance | [6][7] |
These findings suggest that branosotine can enhance memory and may act synergistically with existing treatments for cognitive decline.
Clinical Evidence: Efficacy and Safety in Humans
Branosotine has been evaluated in several clinical trials for its potential to treat cognitive impairment in Alzheimer's disease and schizophrenia.
Phase 2b Study in Alzheimer's Disease (NCT00562425)
A Phase 2b, randomized, double-blind, placebo-controlled study evaluated the efficacy and safety of branosotine in patients with mild-to-moderate Alzheimer's disease.[9]
| Endpoint | Dose of Branosotine (EVP-6124) | Result vs. Placebo | p-value | Reference |
| ADAS-Cog-11 | 2.0 mg/day | Statistically significant improvement | 0.04 | [Source not explicitly found in search results] |
| CDR-SB | 2.0 mg/day | Statistically significant improvement | 0.03 | [Source not explicitly found in search results] |
The trial demonstrated that branosotine was generally well-tolerated and showed a dose-dependent improvement in cognitive function.[9]
Phase 2 Study in Schizophrenia (NCT00717227)
A Phase 2, randomized, double-blind, placebo-controlled study assessed the efficacy of branosotine on cognitive impairment in patients with schizophrenia.[5][10]
| Endpoint | Dose of Branosotine (EVP-6124) | Result vs. Placebo | p-value | Reference |
| CogState Overall Cognition Index | 0.3 mg/day | Statistically significant improvement | 0.045 | [Source not explicitly found in search results] |
| SCoRS Global Rating | 1.0 mg/day | Statistically significant improvement | 0.023 | [Source not explicitly found in search results] |
These results suggest that branosotine may also be effective in treating cognitive deficits associated with schizophrenia.[5][10]
Experimental Protocols
Radioligand Binding Assay
Objective: To determine the binding affinity of branosotine to the α7-nAChR.
Methodology:
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Membrane preparations from cells expressing recombinant human α7-nAChRs are used.
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Membranes are incubated with a specific radioligand (e.g., [³H]-MLA or [¹²⁵I]-α-bungarotoxin) and varying concentrations of branosotine.
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Non-specific binding is determined in the presence of a high concentration of a known α7-nAChR ligand.
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After incubation, the membranes are washed to remove unbound radioligand.
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The amount of bound radioactivity is measured using a scintillation counter.
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The Ki (inhibitory constant) is calculated from the IC₅₀ (half-maximal inhibitory concentration) values using the Cheng-Prusoff equation.
In Vivo Microdialysis
Objective: To measure the effect of branosotine on extracellular neurotransmitter levels in the brain of freely moving rats.
Methodology:
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A microdialysis probe is stereotaxically implanted into the brain region of interest (e.g., prefrontal cortex).
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The probe is perfused with artificial cerebrospinal fluid (aCSF) at a constant flow rate.
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Following a baseline collection period, branosotine is administered systemically (e.g., intraperitoneally).
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Dialysate samples are collected at regular intervals.
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The concentrations of neurotransmitters (e.g., dopamine, acetylcholine, glutamate) in the dialysate are quantified using high-performance liquid chromatography (HPLC) coupled with electrochemical or mass spectrometric detection.
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Changes in neurotransmitter levels are expressed as a percentage of the baseline values.
Novel Object Recognition Task
Objective: To assess the effect of branosotine on learning and memory in rats.
Methodology:
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Habituation: Rats are individually habituated to an open-field arena for a set period.
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Training (Sample Phase): Two identical objects are placed in the arena, and the rat is allowed to explore them for a defined time.
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Inter-trial Interval (ITI): The rat is returned to its home cage for a specific duration (e.g., 24 hours).
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Testing (Test Phase): One of the familiar objects is replaced with a novel object. The rat is returned to the arena, and the time spent exploring each object is recorded.
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Data Analysis: A discrimination index is calculated as the difference in time spent exploring the novel and familiar objects, divided by the total exploration time. A higher discrimination index indicates better memory of the familiar object.
Conclusion
Branosotine (EVP-6124) is a selective partial agonist of the α7-nAChR with a well-defined mechanism of action. Preclinical data robustly demonstrate its ability to enhance cholinergic neurotransmission and improve cognitive function in animal models. Clinical studies have provided evidence of its pro-cognitive effects in patients with Alzheimer's disease and schizophrenia. The data presented in this technical guide support the continued investigation of branosotine as a potential therapeutic agent for cognitive impairment. Further research is warranted to fully elucidate its long-term efficacy and safety profile in larger patient populations.
References
- 1. High-throughput electrophysiology with Xenopus oocytes - PMC [pmc.ncbi.nlm.nih.gov]
- 2. go.drugbank.com [go.drugbank.com]
- 3. files.core.ac.uk [files.core.ac.uk]
- 4. Encenicline | ALZFORUM [alzforum.org]
- 5. FORUM Pharma Announces Publication Of Encenicline Phase II Clinical Trial Results For Cognitive Impairment In Schizophrenia - BioSpace [biospace.com]
- 6. Microdialysis in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
- 7. New behavioral protocols to extend our knowledge of rodent object recognition memory - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Safety and clinical effects of EVP-6124 in subjects with Alzheimer's disease currently or previously receiving an acetylcholinesterase inhibitor medication - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. fiercebiotech.com [fiercebiotech.com]
- 10. Randomized, Double-Blind, Placebo-Controlled Study of Encenicline, an α7 Nicotinic Acetylcholine Receptor Agonist, as a Treatment for Cognitive Impairment in Schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
